Cas no 1956434-52-8 ((R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate)

• Product Name: (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate
• CAS No: 1956434-52-8
• MF: C₁₀H₁₃N₃O₅
• MW: 255.227322340012
• CID: 4780248
• Update Time: 2025-06-12

(R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate Chemical and Physical Properties

Names and Identifiers

• (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate

• Inchi： 1S/C8H11N3O.C2H2O4/c1-3-9-5-7(1)12-8-2-4-10-6-11-8;3-1(4)2(5)6/h2,4,6-7,9H,1,3,5H2;(H,3,4)(H,5,6)/t7-;/m1./s1
• InChI Key： MMHIEIYRIHLUBE-OGFXRTJISA-N
• SMILES： O(C1C=CN=CN=1)[C@H]1CNCC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 122

Additional information on (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate

Chemical Profile of (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate (CAS No. 1956434-52-8)

The compound (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate, identified by its CAS number 1956434-52-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The combination of a pyrrolidine moiety and a pyrimidine oxalate backbone suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of chiral compounds, with particular emphasis on enantiomerically pure substances to enhance therapeutic efficacy and minimize adverse effects. The (R)-configuration of the pyrrolidinyl group in this compound underscores its stereochemical specificity, which is crucial for achieving optimal pharmacological outcomes. This aspect aligns well with the growing trend in drug discovery towards highly selective and targeted therapies.

The pyrimidine oxalate moiety is another critical feature of this compound, offering potential for diverse biological interactions. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA synthesis and repair. The oxalate group introduces an additional layer of reactivity, enabling the compound to engage with multiple biological pathways simultaneously. Such structural complexity often translates into enhanced binding affinity and selectivity towards specific targets.

Current research in medicinal chemistry increasingly focuses on the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate has shown promise in preclinical studies as a modulator of key enzymes and receptors involved in these conditions. For instance, its ability to interact with enzymes like kinases and phosphodiesterases suggests potential applications in oncology and cardiovascular therapy.

One of the most compelling aspects of this compound is its synthetic accessibility. The availability of versatile building blocks and established synthetic routes allows for rapid exploration of its derivatives. This flexibility is invaluable in drug discovery pipelines, where iterative modifications are often necessary to optimize pharmacokinetic properties and target engagement. Researchers have leveraged modern synthetic techniques to produce analogs with improved solubility, metabolic stability, and bioavailability.

Computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate and biological targets. These studies have provided insights into its binding mode, affinity, and potential side effects. By integrating experimental data with computational predictions, scientists can design more effective drugs with reduced off-target effects. This interdisciplinary approach is essential for advancing the field of rational drug design.

In addition to its pharmaceutical applications, this compound has shown potential in material science research. Its unique structural features make it an interesting candidate for developing novel materials with tailored properties. For example, it could be used to create polymers or coatings with enhanced biocompatibility or mechanical strength. Such applications highlight the broad utility of this molecule beyond traditional drug development.

The regulatory landscape for new chemical entities like (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate is continuously evolving to accommodate innovative therapeutic approaches. Regulatory agencies now recognize the importance of chiral drugs and provide frameworks for their evaluation and approval. This evolving landscape encourages pharmaceutical companies to invest in research and development of enantiomerically pure compounds, fostering innovation in the field.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level and evaluating its efficacy in clinical trials. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers can accelerate the discovery process.

The societal impact of compounds like (R)-4-(Pyrrolidin-3-yloxy)pyrimidine oxalate extends beyond medicine to encompass economic growth and technological advancement. Investment in pharmaceutical research not only improves human health but also drives innovation across multiple sectors. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly vital role in addressing complex diseases.